Cas no 1469-74-5 (3,4'-Dinitrobenzophenone)

• Product name: 3,4'-Dinitrobenzophenone
• CAS No: 1469-74-5
• MF: C₁₃H₈N₂O₅
• MW: 272.21302318573
• MDL: MFCD00617174
• CID: 41432
• PubChem ID: 87568973

3,4'-Dinitrobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4'-Dinitrobenzophenone
• (3-nitrophenyl)-(4-nitrophenyl)methanone
• Dinitrobenzophenone
• M,P''-DINITROBENZOPHENONE
• 3,4''-DINITROBENZOPHENONE 95+%
• (3-nitrophenyl)(4-nitrophenyl)methanone
• 3,4\\'-Dinitrobenzophenone
• 3,4'-DINITRO BENZOPHENONE
• VZ25407
• Methanone,(3-nitrophenyl)(4-nitrophenyl)-
• D2551
• A808572
• 469D745
• AKOS015911834
• DTXSID00509043
• 3,4/'-Dinitrobenzophenone
• D90081
• CS-0357208
• SCHEMBL3234327
• FT-0633577
• MFCD00617174
• BS-43883
• 1469-74-5
• Methanone, (3-nitrophenyl)(4-nitrophenyl)-
• ZEGCOKXUTZGBGN-UHFFFAOYSA-N
• DB-021952

• MDL： MFCD00617174
• Inchi： 1S/C13H8N2O5/c16-13(9-4-6-11(7-5-9)14(17)18)10-2-1-3-12(8-10)15(19)20/h1-8H
• InChI Key： ZEGCOKXUTZGBGN-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.04300
• Monoisotopic Mass: 272.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Not determined.
• Density: 1.423
• Melting Point: 172.0 to 176.0 deg-C
• Boiling Point: 471.393 °C at 760 mmHg
• Flash Point: 471.393 °C at 760 mmHg
• Refractive Index: 1.643
• PSA: 108.71000
• LogP: 3.78040
• Solubility: Not determined

3,4'-Dinitrobenzophenone Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1799
• WGK Germany：1
• Safety Instruction： S26; S36; S37/39
• RTECS：YH2700000
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：4.1
• Risk Phrases：R36/37/38

3,4'-Dinitrobenzophenone Customs Data

• HS CODE：29211190
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones